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Compound Name: Chloro[tri(p-tolyl)phosphine]gold(l)
CAS No.: 28978-10-1
Cat. No.: B1590815

Get Quote

Gold(l) complexes, particularly those featuring phosphine ligands, represent a cornerstone of
modern inorganic chemistry and materials science. Characterized by a d*° electron
configuration, the gold(l) center typically adopts a linear, two-coordinate geometry, which
makes it a predictable and versatile building block. These compounds are not merely academic
curiosities; they are pivotal precursors for homogeneous catalysts used in a variety of organic
transformations, including enyne cycloisomerizations and nucleophilic additions to Tt-systems.
[1] Furthermore, their unique biological activity, including potent anticancer and antirheumatic
properties, has positioned them as promising scaffolds in drug discovery.

The specific ligand coordinated to the gold(l) center, such as tri(p-tolyl)phosphine, is critical. It
modulates the electronic and steric properties of the complex, thereby fine-tuning its stability,
solubility, and reactivity. Understanding the precise three-dimensional arrangement of atoms
through single-crystal X-ray diffraction is paramount, as the crystal structure provides definitive
insights into bonding, intermolecular interactions, and the subtle structural features that govern
the material's bulk properties and chemical behavior.
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Molecular and Crystal Structure of Chloro[tri(p-
tolyl)phosphine]gold(l)

The definitive crystal structure of chloro[tri(p-tolyl)phosphine]gold(l), with the chemical
formula [AuCI(P(CeH4aCHs)3)], was elucidated by Cookson and Tiekink (1994).[2] Their work,

published in Acta Crystallographica, provides the foundational data for our structural
understanding.

Coordination Geometry and Key Bond Parameters

The analysis reveals a crystal structure where the asymmetric unit contains two independent,
yet chemically similar, molecules of the complex.[2] This phenomenon arises from minor
differences in the rotational orientation (torsion angles) of the p-tolyl groups relative to the P-
Au-Cl axis.[2]

In both molecules, the gold(l) atom exhibits the expected linear coordination geometry.[2] It is
covalently bonded to the phosphorus atom of the tri(p-tolyl)phosphine ligand and a single
chloride ion. The P-Au-Cl bond angles are nearly ideal at 179.6(1)° and 178.1(1)° for the two
independent molecules, confirming this linearity.[2] This geometry is a hallmark of d'° metal
ions, which lack orbital-based preference for other coordination geometries in the absence of
strong crystal packing forces or chelating ligands.

A summary of the critical bond lengths is presented below.

Authoritative

Parameter Molecule 1 (A) Molecule 2 (A)

Source

Cookson & Tiekink,
Au—P Bond Length 2.201 (3) 2.208 (3)

1994[2]

Cookson & Tiekink,
Au—CI Bond Length 2.255 (3) 2.256 (3)

1994[2]

The consistency of these bond lengths across the two independent molecules underscores the
structural integrity of the complex. The electron-donating nature of the three p-tolyl groups on
the phosphine ligand influences the Au-P bond, making it a key parameter for comparison with
other gold(l) phosphine complexes. For instance, the Au-P bond in the triphenylphosphine
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analogue, [AuCI(PPhs)], is slightly longer at ~2.23-2.28 A, suggesting that the electronic effects
of the methyl substituents on the tolyl rings may play a role in modulating bond strength.[2][3]

Caption: Molecular structure of Chloro[tri(p-tolyl)phosphine]gold(l).

Crystal Packing and Intermolecular Interactions

In the solid state, the arrangement of molecules relative to one another is dictated by weak van
der Waals forces. A critical aspect of gold(l) chemistry is the potential for aurophilic interactions,
which are weak attractive forces between gold atoms (Au---Au). These interactions, typically
occurring at distances less than the sum of the van der Waals radii (~3.6 A), can lead to the
formation of dimers or extended chains and are often associated with interesting photophysical
properties like luminescence.[4][5]

However, in the crystal lattice of chloro[tri(p-tolyl)phosphine]gold(l), the closest Au---Au
contact is reported to be 7.3284(9) A.[2] This large separation unequivocally demonstrates the
absence of significant aurophilic interactions in this compound. The bulky tri(p-tolyl)phosphine
ligands sterically shield the gold centers, preventing close approach and dictating a molecular
packing arrangement that maximizes intermolecular distances.

Experimental Protocols

The successful determination of a crystal structure relies on a robust and reproducible
experimental workflow, from synthesis of the material to the final data analysis.

Synthesis of Chloro[tri(p-tolyl)phosphine]gold(l)

This protocol is based on established methods for the synthesis of analogous gold(l) phosphine
complexes.[6][7] The core principle involves the reduction of gold(lll) to gold(l) by the
phosphine ligand, which also serves as the coordinating species.

Objective: To synthesize high-purity chloro[tri(p-tolyl)phosphine]gold(l).
Materials:
e Chloroauric acid (HAuCla-xH20)

e Tri(p-tolyl)phosphine (P(CsH4CH3s)3)
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Ethanol (absolute)
Diethyl ether
Standard laboratory glassware (round-bottom flask, condenser, etc.)

Magnetic stirrer and hotplate

Procedure:

Preparation of Reagents: In a 100 mL round-bottom flask, dissolve chloroauric acid in 30 mL
of absolute ethanol to form a yellow solution. In a separate beaker, dissolve a slight excess
(2.1 equivalents) of tri(p-tolyl)phosphine in 20 mL of warm ethanol.

Reaction: While stirring the chloroauric acid solution, slowly add the tri(p-tolyl)phosphine
solution dropwise at room temperature. A color change and the formation of a precipitate
should be observed.

Reflux: Attach a condenser to the flask and gently heat the reaction mixture to reflux for 2
hours to ensure complete reaction. The gold(lll) is reduced to gold(l), and the phosphine
coordinates to the metal center.

Isolation: Allow the mixture to cool to room temperature, followed by further cooling in an ice
bath for 30 minutes to maximize precipitation.

Purification: Collect the white solid product by vacuum filtration. Wash the product
sequentially with cold ethanol (2 x 15 mL) and diethyl ether (2 x 15 mL) to remove any
unreacted starting materials and byproducts.

Drying: Dry the purified white solid under vacuum to yield chloro[tri(p-
tolyl)phosphine]gold(l).

Single-Crystal Growth and X-ray Diffraction

Obtaining a high-quality single crystal is the most critical step for a successful structure

determination.[8][9] Slow crystallization is key.

Objective: To grow X-ray quality single crystals and determine the molecular structure.
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Procedure:
e Crystal Growth:

o Dissolve the synthesized powder in a minimal amount of a suitable solvent, such as
dichloromethane or chloroform, in a clean vial.

o Employ a slow evaporation or vapor diffusion technique. For vapor diffusion, place the vial
containing the solution inside a larger sealed chamber containing a less polar "anti-
solvent"” like hexane or pentane.

o Allow the anti-solvent to slowly diffuse into the solution over several days at a constant
temperature. This gradual decrease in solubility promotes the formation of well-ordered
single crystals.

o Visually inspect the crystals under a microscope to select a transparent, well-formed
specimen without cracks or defects.[8]

» Data Collection (Single-Crystal X-ray Diffraction):

o

Mount a suitable crystal (typically < 0.3 mm in all dimensions) on a goniometer head.[8]

o Place the goniometer on a single-crystal X-ray diffractometer equipped with a suitable X-
ray source (e.g., Mo Ka, A=0.71073 A) and a detector.[9][10]

o Cool the crystal under a stream of cold nitrogen gas (e.g., 100 K) to minimize thermal
vibrations and potential radiation damage.

o Perform an initial set of scans to determine the unit cell parameters and crystal system.

o Execute a full data collection strategy, rotating the crystal and collecting diffraction patterns
over a wide angular range to ensure data completeness and redundancy.[11]

e Structure Solution and Refinement:

o Process the collected diffraction data (integration, scaling, and absorption correction).
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o Solve the crystal structure using direct methods or Patterson methods to locate the heavy
atoms (Au, P, CI).

o Refine the structural model using full-matrix least-squares methods, locating the lighter
carbon and hydrogen atoms from difference Fourier maps.

o Refine all atomic positions and anisotropic displacement parameters until the model
converges and provides a good fit to the experimental data.

Synthesis Crystallization X-Ray Diffraction

React HAUCla Isolate & Purify | Powder _ ( Dissolve in Slow Diffusion Harvest Single | _ Crystal Mount Crystal & CIF Data Final Crystal
[ + P(ToDs ’ [Crude Product ! [ Solvent ] " of Anti-solvent [ Crystal Collect Data Solve Structure Refine Model Structure

Click to download full resolution via product page

Caption: Experimental workflow from synthesis to structure determination.

Implications for Research and Development

The detailed structural data of chloro[tri(p-tolyl)phosphine]gold(l) provides a solid foundation
for its application in both catalysis and medicinal chemistry.

e In Catalysis: As a stable and well-defined gold(l) precursor, this complex is an ideal starting
material for generating catalytically active species.[1] The chloride ligand can be readily
abstracted by a silver salt (e.g., AgSbFe) to generate a highly electrophilic cationic gold(l)
center, "[Au(P(p-tolyl)3)]*". The steric bulk and electronic properties of the tri(p-
tolyl)phosphine ligand, informed by its precise orientation in the crystal structure, are crucial
for controlling the selectivity and efficiency of subsequent catalytic reactions.

» In Drug Development: The biological activity of gold(l) phosphine complexes is often
attributed to their interaction with sulfur-containing biomolecules, such as cysteine residues
in proteins.[1] The Au-P bond is robust, but the Au-Cl bond is labile and can be displaced.
The precise bond lengths and overall molecular shape determined by crystallography are
essential inputs for computational modeling and rational drug design, helping to predict how
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the molecule will interact with a biological target. The lipophilicity conferred by the tolyl
groups can also influence cellular uptake and biodistribution.

Conclusion

The crystal structure of chloro[tri(p-tolyl)phosphine]gold(l) is a textbook example of a linear,
two-coordinate gold(l) complex. Crystallographic analysis provides definitive proof of its
molecular geometry, with precise Au-P and Au-Cl bond lengths and a near-180° P-Au-Cl angle.
[2] Crucially, the structure reveals that the bulky phosphine ligands preclude any close Au---Au
contacts, indicating the absence of aurophilic interactions in the solid state.[2] This detailed
structural knowledge is not merely descriptive; it is predictive, offering invaluable insights for
scientists leveraging this compound as a catalyst precursor or a scaffold for the development of
novel metallodrugs.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
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